Cas no 105591-47-7 (4-chloro-1-methoxy-2-prop-2-enylbenzene)
4-Chloro-1-methoxy-2-prop-2-enylbenzene is a chlorinated aromatic compound featuring a methoxy group and an allyl substituent on the benzene ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of fine chemicals and pharmaceuticals. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its versatility in electrophilic and nucleophilic reactions. The allyl moiety further allows for functionalization via cross-coupling or polymerization processes. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it a valuable building block for advanced chemical transformations. Proper handling and storage are recommended due to its reactive nature.
105591-47-7 structure
Product Name:4-chloro-1-methoxy-2-prop-2-enylbenzene
CAS No:105591-47-7
MF:C10H11ClO
MW:182.646742105484
MDL:MFCD09801326
CID:879305
Update Time:2026-04-29
4-chloro-1-methoxy-2-prop-2-enylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-methoxy-2-prop-2-enylbenzene
- 3-(3-CHLORO-6-METHOXYPHENYL)-1-PROPENE
- 3-(5-Chloro-2-methoxyphenyl)-1-propene
- 2-Allyl-4-chlor-anisol
- 2-allyl-4-chloroanisole
- 2-allyl-4-chloro-anisole
- 5-Chloro-2-methoxyallylbenzene
- AG-D-19269
- AGN-PC-00NK76
- Benzene, 4-chloro-1-methoxy-2-(2-propenyl)-
- CTK4A3951
- KB-178312
-
- MDL: MFCD09801326
- Inchi: InChI=1S/C10H11ClO/c1-3-4-8-7-9(11)5-6-10(8)12-2/h3,5-7H,1,4H2,2H3
- InChI Key: FEZLTRCPLPVGFZ-UHFFFAOYSA-N
- SMILES: C=CCC1=CC(=CC=C1OC)Cl
Computed Properties
- Exact Mass: 182.04993
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 9.23
4-chloro-1-methoxy-2-prop-2-enylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB360593-1 g |
3-(5-Chloro-2-methoxyphenyl)-1-propene; 97% |
105591-47-7 | 1g |
€364.80 | 2023-06-20 | ||
| abcr | AB360593-5 g |
3-(5-Chloro-2-methoxyphenyl)-1-propene; 97% |
105591-47-7 | 5g |
€988.00 | 2023-06-20 | ||
| Fluorochem | 200642-1g |
3-(3-Chloro-6-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 1g |
£237.00 | 2022-03-01 | |
| Fluorochem | 200642-2g |
3-(3-Chloro-6-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 2g |
£453.00 | 2022-03-01 | |
| Fluorochem | 200642-5g |
3-(3-Chloro-6-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 5g |
£697.00 | 2022-03-01 | |
| Fluorochem | 200642-25g |
3-(3-Chloro-6-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 25g |
£1811.00 | 2022-03-01 | |
| abcr | AB360593-1g |
3-(5-Chloro-2-methoxyphenyl)-1-propene, 97%; . |
105591-47-7 | 97% | 1g |
€545.10 | 2025-04-22 | |
| abcr | AB360593-5g |
3-(5-Chloro-2-methoxyphenyl)-1-propene, 97%; . |
105591-47-7 | 97% | 5g |
€1775.50 | 2025-04-22 | |
| A2B Chem LLC | AD78936-1g |
3-(5-Chloro-2-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 1g |
$375.00 | 2024-04-20 | |
| A2B Chem LLC | AD78936-2g |
3-(5-Chloro-2-methoxyphenyl)-1-propene |
105591-47-7 | 97% | 2g |
$548.00 | 2024-04-20 |
4-chloro-1-methoxy-2-prop-2-enylbenzene Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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